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5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine 5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine
Brand Name: Vulcanchem
CAS No.: 1246471-43-1
VCID: VC0059038
InChI: InChI=1S/C13H13NO5/c15-11-5-7-13(8-6-11,12(16)17)9-1-3-10(4-2-9)14(18)19/h1-4H,5-8H2,(H,16,17)
SMILES: CC(C)(C)OC(=O)N1CCCC2=NC(=NC=C21)SC
Molecular Formula: C13H13NO5
Molecular Weight: 263.25 g/mol

5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine

CAS No.: 1246471-43-1

Cat. No.: VC0059038

Molecular Formula: C13H13NO5

Molecular Weight: 263.25 g/mol

* For research use only. Not for human or veterinary use.

5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine - 1246471-43-1

Specification

CAS No. 1246471-43-1
Molecular Formula C13H13NO5
Molecular Weight 263.25 g/mol
IUPAC Name 1-(4-nitrophenyl)-4-oxocyclohexane-1-carboxylic acid
Standard InChI InChI=1S/C13H13NO5/c15-11-5-7-13(8-6-11,12(16)17)9-1-3-10(4-2-9)14(18)19/h1-4H,5-8H2,(H,16,17)
Standard InChI Key PJWGTEWPFIMNPV-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)N1CCCC2=NC(=NC=C21)SC
Canonical SMILES C1CC(CCC1=O)(C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O

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